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Compound of Interest

Compound Name: Irisoquin

Cat. No.: B018295

An In-depth Technical Guide to Irisoquin

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and biological
properties of Irisoquin, a naturally occurring benzoquinone. The document summarizes its
chemical structure, synthesis, and known cytotoxic activities. Due to the limited availability of
public research data, this guide also highlights areas where information is not available and
provides generalized protocols and workflows for context.

Chemical Structure and Identification

Irisoquin is classified as a member of the quinone chemical class. Its core structure is a 1,4-
benzoquinone substituted with hydroxy, methoxy, and a long alkyl chain.

IUPAC Name: 2-hydroxy-5-methoxy-3-octadecylcyclohexa-2,5-diene-1,4-dione[1]

Molecular Formula: C25H4204[1]

CAS Number: 101339-26-8[1][2]

Synonyms: 2-hydroxy-3-octadecyl-5-methoxy-1,4-benzoquinone, 2-hydroxy-5-methoxy-3-
octadecyl-p-benzochinon[1]
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Quantitative Data

The primary biological activity reported for Irisoquin is its cytotoxicity against cancer cell lines.
The following table summarizes the available quantitative data from the initial isolation and
characterization studies.

Cell Line Cell Type EDso (pg/mL)
Human oral epidermoid

KB _ 1.8
carcinoma

P-388 Murine lymphocytic leukemia 0.03

Table 1: Cytotoxic Activity of Irisoquin.[3]

Experimental Protocols

Detailed experimental protocols for the synthesis and cytotoxicity testing of Irisoquin are not
readily available in the public domain. The information is likely contained within the original
isolation paper, which is not widely accessible. Therefore, the following sections provide
representative protocols for the synthesis of similar compounds and for general cytotoxicity
assays.

Representative Synthesis of 2-hydroxy-5-methoxy-3-
alkyl-1,4-benzoquinones

The following is a generalized workflow for the synthesis of 2-hydroxy-5-methoxy-3-alkyl-1,4-
benzoquinones, the chemical class to which Irisoquin belongs. This protocol is based on a
reported efficient synthesis method and may be adaptable for the synthesis of Irisoquin and its
derivatives.

Workflow:

o Wittig Reaction: An ultrasound-assisted Wittig reaction is performed with an alkyltriphenyl
phosphonium bromide and 2-hydroxy-3,6-dimethoxy-benzaldehyde in a basic aqueous
solution.
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e Reduction: The product from the Wittig reaction is then reduced using sodium in n-butanol
(Na/n-BuOH) to yield a 3,6-dimethoxy-2-alkylphenol.

e Oxidation: The resulting phenol is oxidized using Fremy's salt to produce a 2,5-dimethoxy-3-

alkyl-1,4-benzoquinone.

» Selective Hydrolysis: The final step is a selective hydrolysis with perchloric acid to convert
the dimethoxy benzoquinone into the target 2-hydroxy-5-methoxy-3-alkyl-1,4-benzoquinone.

Step 1: Wittig Reaction Step 2: Reduction Step 3: Oxidation Step 4: Hydrolysis Final Product

ase be
Ultrasound, Base eroduct || NUNBUOH [ o v ayiphenol R Perchloric Acid } .

Click to download full resolution via product page

Representative synthesis workflow for Irisoquin analogues.

General Cytotoxicity Assay Protocol (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard
colorimetric assay for assessing cell metabolic activity and, by inference, cell viability and
cytotoxicity. The following is a generalized protocol that is commonly used for cell lines such as
KB and P-388.

Workflow:

o Cell Seeding: Plate cells in a 96-well plate at a predetermined density and incubate to allow
for cell attachment.

o Compound Treatment: Treat the cells with various concentrations of the test compound (e.g.,
Irisoquin) and include control wells (untreated or vehicle control). Incubate for a specified
period (e.g., 24, 48, or 72 hours).

o MTT Addition: Add MTT solution to each well and incubate for a few hours. During this time,
mitochondrial dehydrogenases in viable cells reduce the yellow MTT to a purple formazan
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product.

e Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to
dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength
(typically around 570 nm) using a microplate reader. The intensity of the purple color is
directly proportional to the number of viable cells.
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General workflow for an MTT-based cytotoxicity assay.

Signaling Pathways and Mechanism of Action
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There is currently no publicly available information on the specific signaling pathways
modulated by Irisoquin or its detailed mechanism of action. Further research is required to
elucidate how Irisoquin exerts its cytotoxic effects.

Conclusion

Irisoquin is a cytotoxic benzoquinone with potent activity against certain cancer cell lines.
While its chemical structure is well-defined, there is a significant lack of detailed experimental
data and mechanistic studies in the public domain. The information provided in this guide
summarizes the current knowledge and offers a framework for future research into this
potentially valuable antineoplastic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. Hydroxyquinones: Synthesis and Reactivity [mdpi.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b018295?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

